Cas no 2639405-40-4 (tert-butyl 3-amino-4-methylthieno2,3-bpyridine-2-carboxylate)

• Product Name: tert-butyl 3-amino-4-methylthieno2,3-bpyridine-2-carboxylate
• CAS No: 2639405-40-4
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5664964
• PubChem ID: 165902965
• Update Time: 2025-10-30

tert-butyl 3-amino-4-methylthieno2,3-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726547
• tert-butyl 3-amino-4-methylthieno[2,3-b]pyridine-2-carboxylate
• 2639405-40-4
• tert-butyl 3-amino-4-methylthieno2,3-bpyridine-2-carboxylate

• Inchi： 1S/C13H16N2O2S/c1-7-5-6-15-11-8(7)9(14)10(18-11)12(16)17-13(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： JUPXWFJAVGYSEL-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C)C=CN=2)C(=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl 3-amino-4-methylthieno2,3-bpyridine-2-carboxylate

Introduction to Tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate] (CAS No. 2639405-40-4)

Ter-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate], with the chemical formula corresponding to its CAS number 2639405-40-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in medicinal chemistry. The presence of both thieno[2,3-bpyridine] and tert-butyl ester functionalities in its structure suggests potential applications in the development of novel therapeutic agents.

The structural framework of tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate> incorporates a fused thieno[2,3-bpyridine] core, which is a motif frequently encountered in biologically active molecules. This core structure is known to contribute to the pharmacological properties of various compounds by providing a rigid scaffold that can interact with biological targets. The amino and ester functionalities further enhance the compound's potential as a pharmacophore, allowing for diverse interactions with biological systems.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds derived from thieno[2,3-bpyridine] scaffolds. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, derivatives of this class have been investigated for their potential roles in inhibiting kinases and other enzymes involved in cancer progression. The tert-butyl group in tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate> not only contributes to the overall stability of the molecule but also serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

The amino group at the 3-position of the thieno[2,3-bpyridine] core is particularly noteworthy, as it provides a site for hydrogen bonding interactions with biological targets. This feature is crucial for designing molecules that can effectively bind to proteins and enzymes involved in disease processes. Additionally, the methyl group at the 4-position introduces steric hindrance, which can influence the compound's binding affinity and selectivity. These structural elements collectively contribute to the unique pharmacological profile of tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate.

The carboxylate functionality at the 2-position of the pyridine ring serves as an acidic moiety, which can participate in ionizable interactions within biological systems. This feature is particularly relevant for compounds designed to interact with ion channels or receptors that are sensitive to pH changes. The combination of these functional groups makes tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate> a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict and optimize the pharmacological properties of heterocyclic compounds like tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate. These tools allow for the rapid screening of large libraries of compounds and the identification of lead structures with high affinity for specific biological targets. By leveraging these technologies, researchers can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as thieno[2,3-bpyridine] derivatives followed by functionalization at the desired positions using appropriate chemical reagents. The introduction of the tert-butyl ester group requires careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to streamline these processes, making it more feasible to produce larger quantities of this compound for further study.

In conclusion, tert-butyl 3-amino-4-methylthieno[2,3-bpyridine-2-carboxylate, CAS number 2639405-40-4, represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. The combination of functional groups such as amino, ester, and carboxylate moieties provides a rich scaffold for designing molecules with tailored pharmacological properties. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a significant role in future therapeutic interventions.